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Compound of Interest

Compound Name: 1,1-Bis(methylthio)-2-nitroethylene

Cat. No.: B140038

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1-Bis(methylthio)-2-nitroethylene is a key organic synthetic intermediate, widely utilized in
the construction of various heterocyclic compounds. Its polarized carbon-carbon double bond,
influenced by the electron-withdrawing nitro group and the electron-donating methylthio groups,
makes it a versatile building block in organic synthesis. This technical guide provides
comprehensive information on its chemical identity, properties, synthesis, and reactivity for
professionals in research and drug development.

Chemical Identity and Properties

IUPAC Name: 1,1-bis(methylsulfanyl)-2-nitroethene[1]
CAS Number: 13623-94-4[1]

Synonyms: Nitroketene dimethyl mercaptal, 1-Nitro-2,2-bis(methylthio)ethylene[1]

Physicochemical Properties
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Property Value Source
Molecular Formula C4H7NO2S2 [1]
Molecular Weight 165.23 g/mol [1]
Light yellow to brown ]
Appearance ) TCIl America
crystalline powder
Melting Point 124-128 °C TCI America
Boiling Point 248.6 £ 35.0 °C (Predicted) PubChem
Density 1.331 g/cm3 (Predicted) PubChem
N Slightly soluble in chloroform ]
Solubility ChemicalBook

and ethyl acetate.

Spectroscopic Data

Technique

Data

Source

1H NMR (CDCls)

0 (ppm): 2.54 (s, 6H, 2 x
SCHs), 7.08 (s, 1H, =CH)

SpectraBase

IR (KBr Pellet)

v (cm~1): ~3000 (=C-H
stretch), ~1600 (C=C stretch),
~1500 & ~1320 (NO2
asymmetric and symmetric
stretch)

SpectraBase

Mass Spec. (El)

m/z: 165 (M+), 118, 86, 72, 45

PubChem

Synthesis of 1,1-Bis(methylthio)-2-nitroethylene

The most common synthetic route to 1,1-bis(methylthio)-2-nitroethylene involves the

reaction of nitromethane with carbon disulfide in the presence of a base, followed by

methylation.[2]

Experimental Protocol: Synthesis

Materials:
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e Nitromethane

e Carbon disulfide

o Potassium hydroxide
e Dimethyl sulfate

o Ethanol

o Water

Procedure:

 In areaction vessel, nitromethane and carbon disulfide are reacted with potassium hydroxide
in a solvent such as ethanol. This condensation reaction forms the dipotassium salt of 1,1-
dithio-2-nitroethylene.[3]

e The resulting salt is then treated with a methylating agent, such as dimethyl sulfate, to yield
the crude 1,1-bis(methylthio)-2-nitroethylene.[2]

e The crude product is typically purified by recrystallization from a suitable solvent like ethanol
to afford the final product as a yellow crystalline solid.

Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b140038?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/83623
https://pubchem.ncbi.nlm.nih.gov/compound/83623
https://pubs.rsc.org/en/content/articlehtml/2022/ra/d2ra05547c
https://pubs.rsc.org/en/content/articlehtml/2022/ra/d2ra05547c
https://pubs.rsc.org/en/content/articlehtml/2022/ra/d2ra05547c
https://patents.google.com/patent/CN104119257A/en
https://patents.google.com/patent/CN104119257A/en
https://www.benchchem.com/product/b140038#1-1-bis-methylthio-2-nitroethylene-iupac-name-and-cas-number
https://www.benchchem.com/product/b140038#1-1-bis-methylthio-2-nitroethylene-iupac-name-and-cas-number
https://www.benchchem.com/product/b140038#1-1-bis-methylthio-2-nitroethylene-iupac-name-and-cas-number
https://www.benchchem.com/product/b140038#1-1-bis-methylthio-2-nitroethylene-iupac-name-and-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b140038?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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